Cas no 1443292-26-9 (6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1443292-26-9
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• CID: 5059074
• Update Time: 2025-08-05

6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine
• 6-Chloro-1-(1-methyl-piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C11H14ClN5/c1-16-4-2-3-9(7-16)17-10-8(6-14-17)5-13-11(12)15-10/h5-6,9H,2-4,7H2,1H3
• InChI Key： LCDGTXXINHMRGO-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=NN(C2=N1)C1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 1.6
• Topological Polar Surface Area: 46.8

Additional information on 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine

Introduction to 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1443292-26-9)

6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine, identified by its CAS number 1443292-26-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule belongs to the pyrazolopyrimidine class, a scaffold widely recognized for its biological activity and potential therapeutic applications. The structural features of this compound, particularly the presence of a chloro substituent and a 1-methylpiperidine moiety, contribute to its unique chemical properties and biological interactions.

The pyrazolo[3,4-d]pyrimidine core is a privileged structure in medicinal chemistry, frequently explored for its kinase inhibition capabilities. This class of compounds has demonstrated promise in targeting various diseases, including cancer, by interfering with key signaling pathways. The introduction of a chloro group at the sixth position enhances the electrophilicity of the molecule, making it more reactive in nucleophilic substitution reactions. This reactivity is crucial for further derivatization and optimization efforts aimed at improving pharmacological profiles.

The 1-methylpiperidin-3-yl substituent in 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine plays a pivotal role in modulating the compound's solubility, metabolic stability, and binding affinity to biological targets. Piperidine derivatives are known for their favorable pharmacokinetic properties, and modifications at the 3-position can significantly influence the compound's overall efficacy. Recent studies have highlighted the importance of this moiety in enhancing binding interactions with protein targets, particularly kinases involved in tumor growth and progression.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules like 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine. Researchers have leveraged molecular docking simulations to predict binding affinities and optimize lead structures. These computational approaches have been instrumental in identifying compounds with high potential for further development into therapeutic agents. The combination of experimental validation and computational modeling has streamlined the drug discovery process, making it more efficient and cost-effective.

In the context of oncology research, 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine has been investigated for its potential as an inhibitor of tyrosine kinases. Tyrosine kinases are enzymes that play a critical role in cell signaling pathways associated with cancer cell proliferation and survival. By inhibiting these kinases, compounds like this one can disrupt aberrant signaling networks and induce apoptosis or growth arrest in tumor cells. Preclinical studies have demonstrated promising results in vitro and in vivo, suggesting its therapeutic potential for treating various cancer types.

The synthesis of 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazolopyrimidine core, followed by functional group transformations such as chlorination and alkylation. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Green chemistry principles have been increasingly applied to these synthetic routes to minimize waste generation and improve sustainability.

Pharmacokinetic studies are essential for evaluating the absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles of 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine before advancing it into clinical trials. These studies provide critical insights into how the compound behaves within the body and help determine optimal dosing regimens. Metabolic stability assays have revealed that this compound undergoes predictable biotransformation pathways, primarily involving cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing therapeutic dosing.

Recent clinical trials have explored derivatives of the pyrazolopyrimidine scaffold with similar structural motifs to 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine. These trials have provided valuable data on safety profiles and preliminary efficacy signals in patients with advanced malignancies. While results from these trials are still being analyzed, they underscore the significance of this chemical class in oncology research. The findings from these studies will guide future development efforts aimed at refining lead compounds like this one into viable therapeutic options.

The future direction of research on 6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine includes further optimization to enhance its pharmacological properties. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to identify novel analogs with improved potency and selectivity. Additionally, exploring combination therapies involving this compound with other targeted agents may offer synergistic benefits in treating resistant cancers or reducing side effects.

In conclusion,6-Chloro-1-(1-methylpiperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1443292-26-9) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activity. Its potential as an inhibitor of tyrosine kinases makes it an attractive candidate for further investigation in oncology research. As computational methods continue to evolve alongside traditional experimental approaches,6-Chloro... will likely play an increasingly important role in shaping future treatments for cancer patients worldwide.